Cas no 959421-20-6 (5,7,4'-Trihydroxy-3,6-diMethoxy-3'-prenylflavone)

• Product Name: 5,7,4'-Trihydroxy-3,6-diMethoxy-3'-prenylflavone
• CAS No: 959421-20-6
• MF: C₂₂H₂₂O₇
• MW: 398.405887126923
• CID: 836804
• PubChem ID: 91885088
• Update Time: 2025-04-19

5,7,4'-Trihydroxy-3,6-diMethoxy-3'-prenylflavone Chemical and Physical Properties

Names and Identifiers

• 5,7,4'-Trihydroxy-3,6-diMethoxy-3'-prenylflavone
• [ "" ]
• 5,7-dihydroxy-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-3,6-dimethoxychromen-4-one
• FS-9512
• 959421-20-6
• 5,7,4-Trihydroxy-3,6-dimethoxy-3-prenylflavone
• 5,7-Dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-3,6-dimethoxy-4H-1-benzopyran-4-one
• AKOS032962539
• 5,7-Dihydroxy-2-(4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-3,6-dimethoxy-4H-chromen-4-one
• DB-332776
• 5,7-DIHYDROXY-2-[4-HYDROXY-3-(3-METHYLBUT-2-EN-1-YL)PHENYL]-3,6-DIMETHOXYCHROMEN-4-ONE

• Inchi： 1S/C22H22O7/c1-11(2)5-6-12-9-13(7-8-14(12)23)20-22(28-4)19(26)17-16(29-20)10-15(24)21(27-3)18(17)25/h5,7-10,23-25H,6H2,1-4H3
• InChI Key： FGXCTBPUBORURW-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=C(C=2C(C(=C1C1=CC=C(C(C/C=C(\C)/C)=C1)O)OC)=O)O)OC)O

Computed Properties

• Exact Mass: 398.13700
• Monoisotopic Mass: 398.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 651.3±55.0 °C at 760 mmHg
• Flash Point: 229.3±25.0 °C
• PSA: 109.36000
• LogP: 4.10270
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

5,7,4'-Trihydroxy-3,6-diMethoxy-3'-prenylflavone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 3'-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone